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Compound of Interest

Compound Name: 1,3-Dioleylglycerylether

Cat. No.: B15602132 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 1,3-Dioleylglycerylether in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 1,3-Dioleylglycerylether is not readily available,

data from similar glycerol ethers suggests that the primary hazards are skin and eye irritation.

[1][2][3] Therefore, the following personal protective equipment is recommended to minimize

exposure and ensure safety.
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PPE Category Item Specifications & Rationale

Eye & Face Protection Safety Goggles or Glasses

Should meet ANSI Z.87.1 1989

standard to protect against

chemical splashes.[4] A face

shield may be required for

procedures with a high risk of

splashing or explosion.[4]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended for protection

against a broad range of

chemicals.[4][5] Gloves should

be inspected before each use

and changed immediately

upon contact with the

chemical.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect the

skin from potential splashes.[1]

For procedures with a higher

risk of exposure, a chemically

resistant apron or coveralls

may be necessary.

Respiratory Protection Not Generally Required

Use in a well-ventilated area is

typically sufficient.[1] A

respirator may be necessary if

aerosols are generated or if

working in an area with

inadequate ventilation.[1][4]

Foot Protection Closed-Toe Shoes

Shoes that cover the entire

foot are required to protect

against spills.[4]
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1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible.[1]

Work in a well-ventilated area, such as a chemical fume hood, especially when heating the

substance or if aerosols may be generated.[1]

Confirm that all necessary PPE is available and in good condition.

2. Handling:

Avoid direct contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[2]

Keep the container tightly closed when not in use.[1][6]

Ground/bond the container and receiving equipment when transferring large quantities to

prevent static discharge.

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[6]

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing and wash it before reuse.[6] If skin irritation occurs, seek medical

attention.[6]

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.[6]

Ingestion: Do not induce vomiting. Wash out the mouth with water. Seek medical attention.[2]

Disposal Plan
1. Waste Collection:
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Collect waste 1,3-Dioleylglycerylether and any contaminated materials (e.g., gloves, paper

towels) in a dedicated, labeled, and sealed container.

2. Waste Disposal:

Dispose of chemical waste in accordance with all local, regional, and national regulations.[7]

[8]

Do not dispose of it down the drain.[6][8]

Consult your institution's environmental health and safety (EHS) office for specific disposal

procedures.
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Workflow for Handling 1,3-Dioleylglycerylether
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Caption: Workflow for the safe handling and disposal of 1,3-Dioleylglycerylether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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